Cas no 898781-51-6 (1-(2-fluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one)

• Product Name: 1-(2-fluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• CAS No: 898781-51-6
• MF: C₁₆H₁₅FOS
• MW: 274.353106737137
• CID: 1946991
• PubChem ID: 24725995
• Update Time: 2025-04-21

1-(2-fluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2'-FLUORO-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• 1-(2-fluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• LogP
• AKOS016021362
• 1-(2-Fluorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• MFCD03843277
• 1-(2-Fluorophenyl)-3-[4-(methylsulfanyl)phenyl]-1-propanone
• 898781-51-6
• DTXSID60644388

• MDL： MFCD03843277
• Inchi： 1S/C16H15FOS/c1-19-13-9-6-12(7-10-13)8-11-16(18)14-4-2-3-5-15(14)17/h2-7,9-10H,8,11H2,1H3
• InChI Key： QOEINRHQYOZIAI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 274.08276443g/mol
• Monoisotopic Mass: 274.08276443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones